Cas no 52956-93-1 (Phosphonium, (7-carboxyheptyl)triphenyl-, bromide)
52956-93-1 structure
Product Name:Phosphonium, (7-carboxyheptyl)triphenyl-, bromide
CAS No:52956-93-1
MF:C26H30BrO2P
MW:485.392967700958
CID:358384
PubChem ID:11317723
Update Time:2025-04-19
Phosphonium, (7-carboxyheptyl)triphenyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, (7-carboxyheptyl)triphenyl-, bromide
- 7-carboxyheptyl(triphenyl)phosphanium,bromide
- SCHEMBL3437057
- CHEMBL5188994
- 7-carboxyheptyl(triphenyl)phosphanium;bromide
- 7-carboxyheptyltriphenylphosphonium bromide
- 7-Carboxyheptanyltriphenylphosphonium bromide
- 52956-93-1
- (7-carboxyheptyl) triphenylphosphonium bromide
- 7-carboxyheptyl-triphenylphosphonium bromide
- DTXSID00462149
- FZBHOQVRBBGPHF-UHFFFAOYSA-N
- (7-carboxyheptyl)triphenylphosphonium bromide
-
- Inchi: 1S/C26H29O2P.BrH/c27-26(28)21-13-2-1-3-14-22-29(23-15-7-4-8-16-23,24-17-9-5-10-18-24)25-19-11-6-12-20-25;/h4-12,15-20H,1-3,13-14,21-22H2;1H
- InChI Key: FZBHOQVRBBGPHF-UHFFFAOYSA-N
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCC(=O)O
Computed Properties
- Exact Mass: 453.8819
- Monoisotopic Mass: 484.11668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 414
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 36.97
Phosphonium, (7-carboxyheptyl)triphenyl-, bromide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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